Cas no 892761-63-6 (6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892761-63-6
• MF: C₂₂H₂₃FN₂O₃S
• MW: 414.493027925491
• CID: 5448598
• PubChem ID: 16020559
• Update Time: 2025-08-04

6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS001917228
• CHEMBL1874636
• NCGC00123521-01
• HMS1867E07
• VU0508140-1
• 892761-63-6
• F3062-0245
• E599-0080
• 6-fluoro-1-methyl-7-(piperidin-1-yl)-3-tosylquinolin-4(1H)-one
• 6-fluoro-1-methyl-3-(4-methylphenyl)sulfonyl-7-piperidin-1-ylquinolin-4-one
• 6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• 6-Fluoro-1-methyl-3-[(4-methylphenyl)sulfonyl]-7-(1-piperidinyl)-4(1H)-quinolinone

• Inchi： 1S/C22H23FN2O3S/c1-15-6-8-16(9-7-15)29(27,28)21-14-24(2)19-13-20(25-10-4-3-5-11-25)18(23)12-17(19)22(21)26/h6-9,12-14H,3-5,10-11H2,1-2H3
• InChI Key： QGTLULCSNPKUMA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 414.14134194g/mol
• Monoisotopic Mass: 414.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.2±55.0 °C(Predicted)
• pka: 1.35±0.70(Predicted)

Additional information on 6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892761-63-6) and Its Applications in Modern Chemical Biology

The compound 6-fluoro-1-methyl-3-(4-methylbenzenesulfonyl)-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one, identified by the CAS number 892761-63-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, featuring a fluorinated quinoline core conjugated with a piperidine moiety and a methylbenzenesulfonyl group, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications.

Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer effects. The introduction of fluorine atoms into the quinoline scaffold often enhances metabolic stability and binding affinity, making such compounds particularly attractive for drug development. In particular, the presence of a fluoro substituent at the 6-position of the quinoline ring in this compound is strategically positioned to modulate electronic and steric interactions with biological targets.

The methylbenzenesulfonyl group at the 3-position serves as a key pharmacophore, contributing to the compound's ability to interact with specific enzymes and receptors. This sulfonamide moiety is well-documented for its role in enhancing binding affinity and selectivity, a feature that is critical in the design of novel therapeutic agents. Additionally, the piperidin-1-yl group at the 7-position introduces a nitrogen-rich heterocycle that can form hydrogen bonds with biological targets, further improving pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a lead candidate for treating various diseases, particularly those involving aberrant protein-protein interactions. For instance, preliminary in vitro studies have demonstrated its inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression. The fluorine atom's ability to increase lipophilicity while maintaining metabolic stability suggests that this compound may exhibit favorable pharmacokinetic profiles compared to its non-fluorinated counterparts.

The sulfonamide group's role in modulating enzyme activity has been further explored in recent research. Studies indicate that sulfonamides can act as competitive inhibitors by binding to the active site of target enzymes, thereby disrupting normal biological processes. In the context of this compound, the methylbenzenesulfonyl moiety may enhance binding affinity through π-stacking interactions with aromatic residues in protein targets, providing a mechanism for potent inhibition.

Moreover, the fluoro substituent's influence on electronic properties has been investigated in detail. Fluorine atoms can induce electron-withdrawing effects that alter the reactivity and binding characteristics of adjacent functional groups. This feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacological activity. In this compound, the fluoro atom at the 6-position likely contributes to enhanced binding affinity by stabilizing negative charge distributions during enzyme-substrate interactions.

The integration of multiple pharmacophores into a single molecular framework has been a cornerstone of modern drug discovery. The combination of a fluoro substituent, a methylbenzenesulfonyl group, and a piperidin-1-yl moiety in this compound creates a multifaceted structure capable of interacting with multiple biological targets simultaneously. This polypharmacophoric nature may confer therapeutic benefits such as enhanced efficacy and reduced side effects compared to single-target drugs.

Advances in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel therapeutic agents. Molecular docking studies have been performed on this compound using various biological targets, including kinases and transcription factors. These studies predict favorable binding affinities and suggest potential therapeutic applications in oncology and inflammatory diseases.

In vivo studies have provided further insights into the pharmacological properties of this compound. Preclinical trials have demonstrated its ability to modulate key signaling pathways involved in cancer progression. The compound's ability to inhibit aberrant signaling without significant off-target effects underscores its potential as a lead candidate for further development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group efficiently while minimizing unwanted side reactions. The use of fluorinating agents and sulfonating reagents has been optimized to achieve regioselectivity and functional group compatibility.

The impact of fluorine substitution on quinoline derivatives has been extensively reviewed in recent literature. Studies highlight how fluorine atoms can influence both physical properties (e.g., solubility) and biological activity (e.g., metabolic stability). The presence of a fluoro substituent at the 6-position in this compound is consistent with these findings and suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs.

The role of sulfonamides as bioisosteres has also been explored extensively. Sulfonamides can replace carboxylic acids or amides while maintaining similar binding affinities due to their ability to form hydrogen bonds and engage in π-stacking interactions. In this compound, the methylbenzenesulfonyl group likely serves as an effective bioisostere for other sulfonamide-containing drugs, providing advantages such as enhanced solubility or metabolic stability.

Piperidine derivatives are well-known for their ability to improve oral bioavailability due to their favorable pharmacokinetic properties. The introduction of a piperidin-1-yl group into this quinoline scaffold may enhance solubility while maintaining metabolic stability, making it an attractive candidate for further development as an oral therapeutic agent.

Future research directions include exploring derivative structures based on this lead compound to optimize potency and selectivity further. Computational modeling will continue to play a crucial role in guiding synthetic efforts toward more effective therapeutic agents.